molecular formula C9H14O4 B1639068 Methyl 3-oxo-3-(oxan-4-yl)propanoate

Methyl 3-oxo-3-(oxan-4-yl)propanoate

Cat. No. B1639068
M. Wt: 186.2 g/mol
InChI Key: DJMDVBNUOMSULY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-oxo-3-(oxan-4-yl)propanoate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 3-oxo-3-(oxan-4-yl)propanoate

Molecular Formula

C9H14O4

Molecular Weight

186.2 g/mol

IUPAC Name

methyl 3-(oxan-4-yl)-3-oxopropanoate

InChI

InChI=1S/C9H14O4/c1-12-9(11)6-8(10)7-2-4-13-5-3-7/h7H,2-6H2,1H3

InChI Key

DJMDVBNUOMSULY-UHFFFAOYSA-N

SMILES

COC(=O)CC(=O)C1CCOCC1

Canonical SMILES

COC(=O)CC(=O)C1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask made of glass having an inner volume of 500 ml and equipped with a stirring device, a thermometer, a dropping funnel and a distillation device were charged 35.0 g (273 mmol) of 4-acetyltetrahydropyran synthesized in the same manner as in Reference example 2, 280.0 g (3.1 mol) of dimethyl carbonate and 16.3 g (302 mmol) of sodium methoxide, and the mixture was reacted at 80 to 85° C. for 2 hours with distilling by-producing methanol off. After completion of the reaction, the reaction mixture was cooled to 5 to 10° C., and to the reaction mixture were added 175 ml of toluene, 55 ml (330 mmol) of 6 mol/l hydrochloric acid and 35 ml of water in this order. After the organic layer was separated, the aqueous layer was extracted twice with 70 ml of toluene. The organic layer was concentrated under reduced pressure, and the concentrate was purified by silica gel column chromatography (Fluent; hexane/ethyl acetate=1/1 (volume ratio)) to give 40.9 g (Isolation yield: 76%) of methyl 3-(4-tetrahydropyranyl)-3-oxopropanoate with a purity of 93.9% (analytical value by differential diffractometry) as a colorless liquid.
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
280 g
Type
reactant
Reaction Step Two
Quantity
16.3 g
Type
reactant
Reaction Step Two
Quantity
55 mL
Type
reactant
Reaction Step Three
Name
Quantity
35 mL
Type
solvent
Reaction Step Three
Quantity
175 mL
Type
solvent
Reaction Step Three

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